Cas no 846052-91-3 (1-benzyl-2,2-dimethylpiperazine)

1-Benzyl-2,2-dimethylpiperazine is a piperazine derivative characterized by its benzyl substitution at the 1-position and two methyl groups at the 2-position. This structural configuration enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits potential utility in the development of bioactive molecules due to its rigid piperazine core, which can contribute to binding affinity and selectivity in drug design. Its well-defined molecular structure allows for precise modifications, facilitating its use in medicinal chemistry research. The dimethyl substitution further improves steric control, making it a versatile building block for specialized synthetic pathways.

1-benzyl-2,2-dimethylpiperazine structure

846052-91-3 structure

Product Name:1-benzyl-2,2-dimethylpiperazine

CAS No:846052-91-3

MF:C₁₃H₂₀N₂

MW:204.311303138733

CID:837953

PubChem ID:50987578

Update Time:2025-05-27

1-benzyl-2,2-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

- Piperazine, 2,2-dimethyl-1-(phenylmethyl)-
- 1-benzyl-2,2-dimethylpiperazine
- DTXSID701278538
- AKOS012568253
- EN300-69608
- ZDYGXJLQTUNTKJ-UHFFFAOYSA-N
- Z1117867617
- 2,2-Dimethyl-1-(phenylmethyl)piperazine
- SCHEMBL3537599
- 846052-91-3
- MDL： MFCD11847783
- Inchi： 1S/C13H20N2/c1-13(2)11-14-8-9-15(13)10-12-6-4-3-5-7-12/h3-7,14H,8-11H2,1-2H3
- InChI Key： ZDYGXJLQTUNTKJ-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCNCC1(C)C

Computed Properties

Exact Mass: 204.162648646g/mol
Monoisotopic Mass: 204.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 15.3Å²

1-benzyl-2,2-dimethylpiperazine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-benzyl-2,2-dimethylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B537098-25mg	1-benzyl-2,2-dimethylpiperazine	846052-91-3		25mg	$ 70.00	2022-06-07
TRC	B537098-50mg	1-benzyl-2,2-dimethylpiperazine	846052-91-3		50mg	$ 95.00	2022-06-07
TRC	B537098-250mg	1-benzyl-2,2-dimethylpiperazine	846052-91-3		250mg	$ 365.00	2022-06-07
Enamine	EN300-69608-0.05g	1-benzyl-2,2-dimethylpiperazine	846052-91-3	95.0%	0.05g	$168.0	2025-02-20
Enamine	EN300-69608-0.1g	1-benzyl-2,2-dimethylpiperazine	846052-91-3	95.0%	0.1g	$252.0	2025-02-20
Enamine	EN300-69608-0.25g	1-benzyl-2,2-dimethylpiperazine	846052-91-3	95.0%	0.25g	$361.0	2025-02-20
Enamine	EN300-69608-0.5g	1-benzyl-2,2-dimethylpiperazine	846052-91-3	95.0%	0.5g	$569.0	2025-02-20
Enamine	EN300-69608-1.0g	1-benzyl-2,2-dimethylpiperazine	846052-91-3	95.0%	1.0g	$728.0	2025-02-20
Enamine	EN300-69608-2.5g	1-benzyl-2,2-dimethylpiperazine	846052-91-3	95.0%	2.5g	$1428.0	2025-02-20
Enamine	EN300-69608-5.0g	1-benzyl-2,2-dimethylpiperazine	846052-91-3	95.0%	5.0g	$2110.0	2025-02-20